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Compound of Interest

Compound Name: Perfluoromethyldecalin

Cat. No.: B3415980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluoromethyldecalin, a perfluorinated derivative of methyldecalin, is a chemically and

biologically inert fluorocarbon liquid.[1] Its unique combination of properties, including high

dielectric strength, thermal stability, chemical inertness, and non-flammability, makes it an

excellent candidate for use as a dielectric fluid in a variety of demanding applications.[2] These

applications range from direct contact cooling of electronics to high voltage insulation.[2] This

document provides detailed application notes, protocols for testing its dielectric properties, and

an overview of its key characteristics.

Perfluoromethyldecalin is noted for its high electrical resistivity and dielectric strength, which

are crucial for insulating and cooling high-voltage components.[2] Unlike conventional mineral

oils, it is non-flammable and offers superior thermal stability, capable of operating at

temperatures up to 400°C.[1][2] Furthermore, its low viscosity allows for efficient circulation and

heat transfer.[3]

Key Properties and Characteristics
Perfluoromethyldecalin exhibits a range of physical and chemical properties that make it

highly suitable as a dielectric fluid. A summary of these properties is presented in the table

below.
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Property Value Reference

Chemical Formula C₁₁F₂₀ [1]

Molecular Weight 512.09 g/mol [1]

Appearance Clear, colorless liquid [1]

Boiling Point 160 °C [1]

Melting Point -70 °C [1]

Density 1.972 g/mL [1]

Dielectric Strength 20 kV/mm @ 50 Hz [3]

Electrical Resistivity 10¹⁵ Ω cm [2]

Dielectric Constant

Low (Specific value not

available, characteristic of

perfluorocarbons)

[3]

Dissipation Factor

Very Low (Specific value not

available, characteristic of

perfluorocarbons)

[3]

Thermal Stability Stable to over 400 °C [1]

Flammability Non-flammable [2]

Logical Relationship of Properties for Dielectric
Applications
The suitability of Perfluoromethyldecalin as a dielectric fluid stems from the interplay of its

fundamental chemical and physical properties. The following diagram illustrates these

relationships.
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Logical Relationship of Perfluoromethyldecalin Properties

High Electronegativity of Fluorine

Strong C-F Bonds

Perfluorinated Structure

Chemical Inertness

Thermal Stability Non-Flammability

Low Polarity

Low Intermolecular Forces

Suitability as a Dielectric Fluid

High Dielectric Strength High Electrical Resistivity Low Dielectric Constant & Dissipation Factor

Low Viscosity

Efficient Cooling
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Experimental Workflow for Dielectric Breakdown Voltage Test (ASTM D877)

Start: Obtain Perfluoromethyldecalin Sample

Clean and Prepare Test Cell

Adjust Electrode Gap (e.g., 2.5 mm)

Fill Test Cell with Sample

Allow Air Bubbles to Dissipate (min. 3 mins)

Apply AC Voltage at a Uniform Rate

Dielectric Breakdown Occurs?

No

Record Breakdown Voltage

Yes

Perform 5 Breakdowns?

Wait 1 Minute and Stir Sample

No

Calculate Average Breakdown Voltage

Yes

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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